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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B10818320

Essential Safety and Handling Guide for
Catharanthine Tartrate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Catharanthine Tartrate. The
information is compiled from multiple safety data sheets (SDS) to ensure a comprehensive
overview. Given the variations in hazard classifications among suppliers, a cautious approach
is strongly recommended. Always consult the specific SDS provided with your product before
use.

Hazard Summary

Catharanthine Tartrate is a monoterpenoid indole alkaloid derived from Catharanthus
roseus[1]. While some suppliers do not classify the substance as hazardous under the Globally
Harmonized System (GHS), others identify significant risks[2]. It should be considered a
hazardous material until further information is available[3]. Handling should only be performed
by personnel trained and familiar with handling potent active pharmaceutical ingredients[4].

The following table summarizes the GHS classifications from various suppliers, highlighting the
importance of cautious handling.
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Personal Protective Equipment (PPE)

Comprehensive personal protective equipment is essential to minimize exposure when
handling Catharanthine Tartrate. The following recommendations are based on a
conservative approach, incorporating guidelines from multiple safety data sheets.

o Eye and Face Protection:

o Wear chemical safety goggles with side-shields or tightly fitting full-view goggles that are
tested and approved under government standards such as NIOSH (US) or EN 166 (EU).

o Aface shield may be used in conjunction with goggles for full-face protection against
splashes. Standard eyeglasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves. Gloves must be inspected for
integrity before use. Use proper glove removal technique (without touching the glove's
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outer surface) to prevent skin contact. Dispose of contaminated gloves after use in
accordance with laboratory best practices and local regulations.

o Body Protection: Wear a lab coat or impervious clothing to prevent skin exposure. The
type of body protection should be chosen based on the concentration and amount of the
substance being handled.

o Respiratory Protection:

o While some sources state respiratory protection is not required for nuisance levels of dust,
others recommend it.

o Itis best practice to handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid the formation of dust and aerosols.

o If there is a risk of generating airborne powder or aerosols, a NIOSH-certified N95 (US) or
type P1 (EN 143) dust mask or a more advanced, fit-tested respirator should be used.

Standard Operating Procedure

Adherence to a strict operational protocol is critical for safety. This includes preparation,
handling, and post-use procedures.

e Preparation:
o Ensure a designated handling area, such as a chemical fume hood, is clean and ready.

o Confirm that safety equipment, including an accessible safety shower and eye wash
station, is operational.

o Gather all necessary materials, including the chemical, solvents, and required PPE.

o Catharanthine Tartrate is a crystalline solid, soluble in organic solvents like DMSO and
dimethylformamide (approx. 30 mg/ml) and sparingly soluble in aqueous buffers.

» Handling:

o Don all required PPE before handling the compound.
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o Avoid all direct contact with skin and eyes.
o Avoid inhaling any dust or aerosols by working in a well-ventilated area or fume hood.

o Do not eat, drink, or smoke in the handling area.

e Post-Handling:

[¢]

Wash hands and any exposed skin thoroughly with soap and water after handling.

[e]

Decontaminate all work surfaces and equipment.

[e]

Properly remove and dispose of contaminated PPE, such as gloves.

o

Store Catharanthine Tartrate in a tightly sealed container in a cool, well-ventilated place,
away from incompatible materials like strong oxidizing agents.
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Caption: Standard workflow for handling Catharanthine Tartrate.
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Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate: Evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

e Secure: Prevent further leakage or spillage if it is safe to do so. Keep the product away from
drains and water courses.

o Protect: Wear full PPE, including respiratory protection, before entering the spill area.
e Contain & Clean:

o For solid spills, cover with a plastic sheet to minimize dust. Sweep or shovel the material
into a suitable, closed container for disposal without creating dust.

o For liquid spills, absorb with an inert, finely-powdered material (e.g., diatomite, universal
binders).

o Decontaminate: Clean the contaminated surface thoroughly. Surfaces and equipment can be
decontaminated by scrubbing with alcohol.

o Dispose: Place all contaminated materials, including cleaning supplies and PPE, into a
sealed container for proper disposal according to local regulations.
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Caption: Logical workflow for responding to a Catharanthine Tartrate spill.

Disposal Plan
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All waste materials must be handled and disposed of in accordance with federal, state, and
local environmental regulations.

e Unused Product: Unused Catharanthine Tartrate should be offered to a licensed
professional waste disposal company. Alternatively, the material can be dissolved in a
combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.

o Contaminated Materials: All contaminated items, including gloves, labware, and cleaning
materials, should be collected in a suitable, sealed container. This waste should be treated
as hazardous and disposed of through a licensed professional waste disposal service. Do
not allow the product to enter drains or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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